5-bromo-N-(2-oxolanylmethyl)-2-thiophenesulfonamide
Overview
Description
5-bromo-N-(2-oxolanylmethyl)-2-thiophenesulfonamide is a member of thiophenes.
Scientific Research Applications
Carbonic Anhydrase Inhibition
5-bromo-N-(2-oxolanylmethyl)-2-thiophenesulfonamide and related compounds have been investigated for their ability to inhibit carbonic anhydrase II. Studies have found that certain derivatives in this class can inhibit carbonic anhydrase II in vitro with concentrations as low as 10 nM. Additionally, they have shown inhibitory values ranging from 25–81% in ex vivo assays, demonstrating their potential for therapeutic applications in conditions where carbonic anhydrase inhibition is beneficial (Chow et al., 1996).
Photodynamic Therapy Application
The compounds related to 5-bromo-N-(2-oxolanylmethyl)-2-thiophenesulfonamide have shown promise in photodynamic therapy (PDT) for cancer treatment. The zinc phthalocyanine derivatives, which include similar sulfonamide groups, exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties are essential for the effectiveness of Type II photosensitizers used in PDT (Pişkin, Canpolat, & Öztürk, 2020).
Antibacterial and Antifungal Activities
Derivatives of 5-bromo-N-(2-oxolanylmethyl)-2-thiophenesulfonamide have been synthesized and evaluated for their antibacterial and antifungal activities. Certain compounds in this series exhibited significant antimicrobial activity against tested pathogenic bacterial and fungal strains, suggesting potential uses in developing new antimicrobial agents (Ranganatha et al., 2018).
Antitumor Activity
Research has also explored the antitumor activity of derivatives of 5-bromo-N-(2-oxolanylmethyl)-2-thiophenesulfonamide. Studies have synthesized enantiomers of related compounds and investigated their effects on PI3Kα kinase inhibition and anticancer activity. These studies found that certain enantiomers can effectively inhibit PI3Kα kinase, which is a target in cancer therapy (Zhou et al., 2015).
properties
CAS RN |
403827-30-5 |
|---|---|
Product Name |
5-bromo-N-(2-oxolanylmethyl)-2-thiophenesulfonamide |
Molecular Formula |
C9H12BrNO3S2 |
Molecular Weight |
326.2g/mol |
IUPAC Name |
5-bromo-N-(oxolan-2-ylmethyl)thiophene-2-sulfonamide |
InChI |
InChI=1S/C9H12BrNO3S2/c10-8-3-4-9(15-8)16(12,13)11-6-7-2-1-5-14-7/h3-4,7,11H,1-2,5-6H2 |
InChI Key |
YMSHOOSWNDOXNW-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNS(=O)(=O)C2=CC=C(S2)Br |
Canonical SMILES |
C1CC(OC1)CNS(=O)(=O)C2=CC=C(S2)Br |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Methyl-1-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine](/img/structure/B481314.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B481320.png)
![2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B481330.png)
![3-(2-chlorophenyl)-6-(3-methoxybenzylidene)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one](/img/structure/B481337.png)
![4'-(4-methylphenyl)-3,4,4',5'-tetrahydrospiro[naphthalene-2,3'-(3'H)-pyrazole]-1(2H)-one](/img/structure/B481355.png)
![3-(3-bromophenyl)-5-(4-chlorophenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione](/img/structure/B481359.png)
![2-[3-fluoro(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide](/img/structure/B481381.png)
![2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(3-pyridinylmethyl)acetamide](/img/structure/B481433.png)
![2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-fluoroanilino]-N-(2-pyridinylmethyl)acetamide](/img/structure/B481460.png)
![1-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}benzo[cd]indol-2(1H)-one](/img/structure/B481468.png)
![2-{[(4-fluorophenyl)sulfonyl]amino}-N-(2-phenylethyl)benzamide](/img/structure/B481474.png)